![molecular formula C7H10ClN3OS B3024473 2-chloro-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide CAS No. 15777-38-5](/img/structure/B3024473.png)
2-chloro-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide
Overview
Description
“2-chloro-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide” is a chemical compound with the molecular formula C7H10ClN3OS . It has a molecular weight of 219.69 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide derivatives were synthesized efficiently in three steps from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon .Molecular Structure Analysis
The molecular structure of “2-chloro-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide” includes a thiadiazole ring, which is a five-membered ring containing two nitrogen atoms, one sulfur atom, and two carbon atoms . The compound also contains a chloroacetamide group .Scientific Research Applications
Antimicrobial Agents
1,3,4-thiadiazole derivatives have been synthesized and evaluated as potent antimicrobial agents . They have shown significant activity against various bacterial strains such as E. coli, B. mycoides, and C. albicans .
Antibacterial Activity
In another study, 1,3,4-thiadiazole molecules were synthesized and their antibacterial activity was screened against various bacteria strains . They were found to have an inhibitory effect on Klebsiella pneumoniae and Staphylococcus hominis .
Anticancer Activity
Certain 1,3,4-thiadiazole derivatives have been evaluated for their anticancer activity . They were tested against MDA-MB-231 and MCF-7 cancer cell lines .
Herbicidal Activity
Phenoxy acids and their derivatives, which include 1,3,4-thiadiazole derivatives, have been associated with herbicidal activity .
Anti-mycobacterial Agents
These compounds have also been studied for their anti-mycobacterial properties .
Anti-inflammatory Activity
1,3,4-thiadiazole derivatives have shown potential as anti-inflammatory agents .
Anti-leishmanial Activity
Research has indicated that these compounds may have anti-leishmanial activity .
Anti-viral Activity
Lastly, 1,3,4-thiadiazole derivatives have been associated with anti-viral activity .
Future Directions
The future research directions could involve studying the biological activities of “2-chloro-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide” and its derivatives, given the diverse biological activities exhibited by compounds with a similar 1,3,4-thiadiazol scaffold . Further studies could also focus on the synthesis of new derivatives and their potential applications.
Mechanism of Action
Target of Action
Compounds with similar structures, such as those containing a 1,3,4-thiadiazole moiety, have been observed to exhibit urease inhibitory activity . Urease is an enzyme that catalyzes the hydrolysis of urea into carbon dioxide and ammonia, playing a crucial role in nitrogen metabolism in organisms.
Mode of Action
Based on the urease inhibitory activity of structurally similar compounds, it can be hypothesized that this compound may interact with the active site of the urease enzyme, thereby inhibiting its activity .
Biochemical Pathways
The inhibition of urease can disrupt the urea cycle, a series of biochemical reactions that transform nitrogenous waste into a less toxic form for excretion. This disruption can lead to a decrease in the production of ammonia, a product of urea hydrolysis, potentially affecting nitrogen metabolism within the organism .
properties
IUPAC Name |
2-chloro-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10ClN3OS/c1-2-3-6-10-11-7(13-6)9-5(12)4-8/h2-4H2,1H3,(H,9,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKXNVQQIGZKUGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NN=C(S1)NC(=O)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40394213 | |
Record name | 2-chloro-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40394213 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15777-38-5 | |
Record name | 2-chloro-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40394213 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.